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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303

Essential Safety and Handling Guide for Methyl
hept-2-ynoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl hept-2-ynoate in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant laboratory practices.

Chemical Properties and Hazards

Methyl hept-2-ynoate is a colorless to pale yellow liquid with a fruity odor.[1] It is classified as

an alkyne and an ester.[1] While it is used as a flavoring agent, it presents several hazards that
necessitate careful handling.[2] It may cause skin, eye, and respiratory system irritation.[2][3] It
is also a combustible liquid.[3]
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Property Value Source
Molecular Formula CsH1202 [21[41[5]
Molecular Weight 140.18 g/mol [2][41[6]
Boiling Point 205.1°C at 760 mmHg [2]
Flash Point 76.9°C [2]
Density 0.951 g/cm? [2]
CAS Number 18937-78-5 [2]14]16]

Operational Plan for Handling Methyl hept-2-ynoate

1.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[8]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[3][9][10][11]

Skin Protection:

o Wear chemically resistant gloves (e.qg., nitrile, neoprene).[12][13] Always inspect gloves for
integrity before use.[14]

o Wear a lab coat or chemical-resistant apron.[10]

o For significant exposure risk, consider disposable coveralls.[9][11]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use an appropriate respirator.[3]

. Handling Procedures:
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Avoid breathing vapors or mist.[3][7]

Avoid contact with skin and eyes.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3][7][15] No smoking.[3][15]
Use non-sparking tools and take precautionary measures against static discharge.[8][16]
Ground and bond containers and receiving equipment.[8][17]

Keep the container tightly closed when not in use.[3][8]

. Storage:

Store in a cool, dry, and well-ventilated place.[3][8][15]
Keep containers tightly closed.[3][7]
Store away from incompatible materials such as strong oxidizing agents.[3]

Keep refrigerated.[3]

Disposal Plan

1.

Waste Collection:

Collect waste Methyl hept-2-ynoate and any contaminated materials in a designated,
properly labeled, and sealed container.[3][14]

Do not mix with other waste streams.[14]

. Disposal Method:

Dispose of the chemical waste through an approved and licensed waste disposal company.
[31[71[14]

Follow all local, regional, and national environmental regulations for chemical waste
disposal.[14]
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Do not allow the chemical to enter drains or the environment.[3][7]

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]
Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, seek
medical attention.[3]

In case of eye contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical
advice/attention.[3]

If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[3] Call a poison center or doctor if you feel unwell.[3]

If swallowed: Do NOT induce vomiting.[16] Immediately call a poison center or doctor.[16]
[18]

In case of fire: Use carbon dioxide, dry chemical, or foam to extinguish.[3] Water mist may be
used to cool closed containers.[8]

Visual Workflow for Handling Methyl hept-2-ynoate
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Caption: Workflow for the safe handling and disposal of Methyl hept-2-ynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096303#personal-protective-equipment-for-handling-
methyl-hept-2-ynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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